Cas no 2248342-73-4 (Ethyl 4-amino-5-bromopyrimidine-2-carboxylate)

Ethyl 4-amino-5-bromopyrimidine-2-carboxylate structure
2248342-73-4 structure
Product Name:Ethyl 4-amino-5-bromopyrimidine-2-carboxylate
CAS No:2248342-73-4
MF:C7H8BrN3O2
MW:246.061320304871
CID:6615934
PubChem ID:137939998
Update Time:2023-12-01

Ethyl 4-amino-5-bromopyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248342-73-4
    • Ethyl 4-amino-5-bromopyrimidine-2-carboxylate
    • EN300-6509952
    • Inchi: 1S/C7H8BrN3O2/c1-2-13-7(12)6-10-3-4(8)5(9)11-6/h3H,2H2,1H3,(H2,9,10,11)
    • InChI Key: YLMJLQLQLKPRDP-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(C(=O)OCC)=NC=1N

Computed Properties

  • Exact Mass: 244.97999g/mol
  • Monoisotopic Mass: 244.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.1Ų

Ethyl 4-amino-5-bromopyrimidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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ethyl 4-amino-5-bromopyrimidine-2-carboxylate
2248342-73-4 95.0%
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Enamine
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Enamine
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